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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of ASTX029, a potent and
selective dual-mechanism ERK inhibitor, in preclinical mouse models of cancer. The
information is compiled from various studies to assist in the design and execution of in vivo
efficacy and pharmacodynamic experiments.

Mechanism of Action

ASTXO029 is an orally bioavailable inhibitor of Extracellular signal-regulated kinases 1 and 2
(ERK1/2).[1][2] It exhibits a dual mechanism of action by not only inhibiting the catalytic activity
of ERK but also preventing its phosphorylation by MEK, a key upstream kinase in the MAPK
pathway.[3][4] This dual inhibition leads to the suppression of downstream signaling, resulting
in the inhibition of tumor cell proliferation and survival.[1] The MAPK pathway, frequently
activated in various cancers through mutations in genes like BRAF and RAS, is a critical target
for cancer therapy.
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Caption: Mechanism of action of ASTX029 in the MAPK signaling pathway.
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In Vivo Dosing and Administration

ASTX029 is orally bioavailable and has demonstrated significant anti-tumor activity in various
xenograft models when administered orally.

Parameter Details Reference
Drug ASTX029 (Beroterkib)
_ 20% (v/v) PEG200 and 0.5%
Formulation
(w/v) methylcellulose
Administration Route Oral (po)

Up to 75 mg/kg daily or 150

Dosage Range
mg/kg every other day

Dose Volume 10 mL/kg

Experimental Protocols
Tumor Xenograft Model Protocol

This protocol outlines the general procedure for establishing and treating tumor xenografts in
mice to evaluate the efficacy of ASTX029.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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